Cas no 605-99-2 (3-Methyluric Acid)
3-Methyluric Acid is a methylated derivative of uric acid, commonly used in biochemical research and analytical applications. Its key advantages include high purity and stability, making it suitable for studies involving purine metabolism, oxidative stress, and enzymatic reactions. The compound serves as a valuable reference standard in HPLC and mass spectrometry analyses.
3-Methyluric Acid structure
Product Name:3-Methyluric Acid
3-Methyluric Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3-methyl-
- 3-Methyluric Acid
- 3-methyl-7,9-dihydropurine-2,6,8-trione
- 1-methyluric acid
- 3-Methyl-2,6,8-trioxopurine
- 3-Methyl-7,9-dihydro-3H-purine-2,6,8-trione
- 3-Methylharnsaeure
- 3-methylurate
- 4,9-Dihydro-3-methyl-1H-purine-2,6,8(3H)-trione
- CHEBI:165839
- 605-99-2
- DTXSID50209243
- NS00034401
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-methyl-
- EINECS 210-101-3
- N3-Methyluric Acid
- SCHEMBL133905
- 3-Methyluric Acid-[13C4,15N3]
- AKOS006271765
- 3-Methyluric acid; LC-tDDA; CE10
- 3-methyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
- 7,9-dihydro-3-methyl-1h-purine-2,6,8(3h)-trione
- G90915
- Uric acid, 3-methyl-
- 3-Methyl-2,6,8-trihydroxypurine-13C4;15N3 (2,4,5,6-13C4, 1,3,9-15N3)
- 3-methyl-1H-purine-2,6,8(3H,7H,9H)-trione
- ODCYDGXXCHTFIR-UHFFFAOYSA-N
- DB-081566
- 605-99-2 (unlabeled)
- 3-Methyluric acid-2,4,5,6-13C4, 1,3,9-15N3
- purine-2,6,8(1H,3H,7H)-trione, 3-methyl-
- S87L3X5TJ9
- CHEMBL791
-
- Inchi： 1S/C6H6N4O3/c1-10-3-2(7-5(12)8-3)4(11)9-6(10)13/h1H3,(H2,7,8,12)(H,9,11,13)
- InChI Key： ODCYDGXXCHTFIR-UHFFFAOYSA-N
- SMILES： CN1C(=O)NC(=O)C2=C1NC(N2)=O
Computed Properties
- Exact Mass: 182.04400
- Monoisotopic Mass: 182.04399
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 90.5
Experimental Properties
- Density: 1.6104
- Melting Point: >349.85°C
- Boiling Point: 315.51°C (rough estimate)
- Refractive Index: 1.6334 (estimate)
- PSA: 103.51000
- LogP: -1.75680
3-Methyluric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338195-25mg |
3-Methyluric Acid |
605-99-2 | 25mg |
$ 227.00 | 2023-09-07 | ||
| TRC | M338195-250mg |
3-Methyluric Acid |
605-99-2 | 250mg |
$ 1777.00 | 2023-09-07 | ||
| A2B Chem LLC | AG71606-5mg |
3-METHYLURIC ACID |
605-99-2 | 99% | 5mg |
$124.00 | 2024-04-19 | |
| A2B Chem LLC | AG71606-25mg |
3-METHYLURIC ACID |
605-99-2 | 99% | 25mg |
$372.00 | 2024-04-19 | |
| A2B Chem LLC | AG71606-250mg |
3-METHYLURIC ACID |
605-99-2 | 250mg |
$1720.00 | 2023-12-30 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484325-1mg |
3-Methyluric Acid-d3, |
605-99-2 | 1mg |
￥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500919-25mg |
3-Methyluric Acid, |
605-99-2 | 25mg |
￥2557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500919A-250mg |
3-Methyluric Acid, |
605-99-2 | 250mg |
￥18050.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500919-25 mg |
3-Methyluric Acid, |
605-99-2 | 25mg |
￥2,557.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500919A-250 mg |
3-Methyluric Acid, |
605-99-2 | 250MG |
￥18,050.00 | 2023-07-11 |
3-Methyluric Acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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